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Compound of Interest

Compound Name: trans-2-Enoyl-OPC8-CoA

Cat. No.: B15598794 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

trans-2-Enoyl-OPC8-CoA. In the absence of specific hazard data for this compound, a

conservative approach is mandated, treating the substance as potentially hazardous.

Adherence to these protocols is essential to ensure a safe laboratory environment.

Risk Assessment and Chemical Properties
Chemical Identity: trans-2-Enoyl-OPC8-CoA is a coenzyme A derivative involved in alpha-

linolenic acid metabolism.

CAS Number: Not readily available.

Molecular Formula: C₃₉H₆₂N₇O₁₈P₃S

Appearance: Solid.

Known Hazards: Specific toxicological properties have not been fully investigated. Therefore,

it must be handled with care, assuming potential for irritation or other harmful effects upon

contact or inhalation.
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Standard laboratory PPE is required at all times when handling trans-2-Enoyl-OPC8-CoA. The

following table summarizes the necessary equipment.[1][2][3][4]

PPE Category Item Specification Purpose

Eye Protection Safety Glasses

ANSI Z87.1-

compliant, with side

shields.[1]

Protects eyes from

splashes and airborne

particles.

Chemical Goggles

To be worn when

there is a significant

risk of splashing.

Provides a seal

around the eyes for

enhanced protection.

Hand Protection Disposable Gloves
Nitrile gloves are

recommended.[4]

Prevents skin contact

with the chemical.

Body Protection Laboratory Coat
Long-sleeved,

properly fitted.

Protects skin and

personal clothing from

contamination.[2][3][4]

Foot Protection Closed-toe Shoes
Made of a non-porous

material.

Protects feet from

spills and falling

objects.[2][5]

Operational and Disposal Plan
This section provides step-by-step guidance for the safe handling and disposal of trans-2-
Enoyl-OPC8-CoA.

Experimental Protocols: Handling Procedures
Preparation: Before handling, ensure that an appropriate workspace has been designated. A

chemical fume hood is recommended to minimize inhalation exposure.

Personal Protective Equipment (PPE): Don all required PPE as detailed in the table above

before opening the container.[2][3]

Weighing and Aliquoting:
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Perform all weighing and aliquoting of the solid compound within a chemical fume hood or

a designated containment area.

Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).

Place the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable laboratory detergent and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Post-Handling:

After handling, decontaminate all surfaces and equipment.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.[6][7]

Disposal Plan
As trans-2-Enoyl-OPC8-CoA is not classified as a hazardous chemical, disposal should follow

institutional guidelines for non-hazardous chemical waste.[8][9][10]

Solid Waste:

Collect any solid waste, including contaminated consumables (e.g., weigh boats, pipette

tips), in a clearly labeled, sealed container.

Dispose of the container in the designated non-hazardous solid waste stream.[8]

Liquid Waste:
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Aqueous solutions of trans-2-Enoyl-OPC8-CoA may be suitable for drain disposal,

pending approval from your institution's Environmental Health and Safety (EHS)

department.[8][9]

Do not dispose of solutions containing organic solvents down the drain. These must be

collected as chemical waste.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent (e.g., water).

Deface the label to prevent misuse.[8]

Dispose of the rinsed container in the regular laboratory glass or plastic recycling, as

appropriate.

Visual Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling and decision-making.
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Handling Workflow for trans-2-Enoyl-OPC8-CoA

Preparation
(Designate workspace, verify fume hood)

Don Personal Protective Equipment (PPE)
(Lab coat, gloves, safety glasses)

Handling in Fume Hood
(Weighing, aliquoting, solution prep)

Experimentation

Post-Handling Decontamination
(Clean workspace and equipment)

Proper PPE Removal and Disposal

Hand Washing

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of trans-2-Enoyl-OPC8-CoA.
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Disposal Decision Tree

Waste Generated

Solid Waste?

Aqueous Solution?

No

Dispose as Non-Hazardous
Solid Waste

Yes

Collect for Chemical
Waste Disposal

No (Organic Solvent)

Consult EHS for
Drain Disposal Approval

Yes

Click to download full resolution via product page

Caption: Decision tree for the appropriate disposal of trans-2-Enoyl-OPC8-CoA waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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